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Compound of Interest

Compound Name: WAY-213613

Cat. No.: B1683084

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of WAY-
213613, a potent and selective inhibitor of the glutamate transporter EAAT2 (GLT-1), for
intraperitoneal (IP) injection in animal models.

Chemical and Physical Properties

WAY-213613 is a hon-substrate inhibitor of EAAT2, displaying significant selectivity over other
EAAT subtypes.[1] A summary of its key chemical properties is presented in Table 1.

Property Value Reference
Molecular Weight 415.19 g/mol [1]
Formula C16H13BrFzN204 [1]

Soluble to 100 mM in DMSO
Solubility and 1eq. NaOH. Insoluble in [1]

water and ethanol.

Purity >98% [1]
Desiccate at room

Storage [1]
temperature.

CAS Number 868359-05-1 [1]
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In Vivo Formulation for Intraperitoneal Injection

Due to its poor water solubility, WAY-213613 requires a specific vehicle for in vivo
administration. A commonly used and effective vehicle for intraperitoneal injection of
hydrophobic compounds consists of a mixture of Dimethyl Sulfoxide (DMSO), Polyethylene
Glycol 300 (PEG300), Tween 80, and saline.[2][3][4][5][6]

Recommended Vehicle Composition:

Component Percentage
DMSO 10%
PEG300 40%

Tween 80 5%

Saline (0.9% NacCl) 45%

Experimental Protocols
Preparation of WAY-213613 Stock Solution

It is recommended to first prepare a concentrated stock solution of WAY-213613 in DMSO. This
stock solution can be stored for future use and diluted into the final injection vehicle prior to

each experiment.

Materials:

WAY-213613 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:
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» Weigh the desired amount of WAY-213613 powder.

¢ Add the appropriate volume of anhydrous DMSO to achieve a high-concentration stock
solution (e.g., 50 mg/mL).[5] Note that WAY-213613 is soluble up to 100 mg/mL in DMSO.[7]

o Vortex the solution until the powder is completely dissolved. Gentle warming or sonication
can be used to aid dissolution.[5]

« Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[7]

Preparation of the Final Injection Solution

This protocol describes the preparation of a 1 mg/mL working solution of WAY-213613 for
intraperitoneal injection. This concentration is based on a reported dosage of 1 mg/kg in mice.
[8] Researchers should adjust the final concentration based on their specific experimental
requirements.

Materials:

WAY-213613 stock solution in DMSO

PEG300

Tween 80

Sterile saline (0.9% NacCl)

Sterile tubes for mixing
Protocol:

o Calculate the required volumes: For a final injection volume of 10 mL at a concentration of 1
mg/mL, you will need 10 mg of WAY-213613. If using a 50 mg/mL stock solution, this would
be 200 pL of the stock.
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 In a sterile tube, add the components in the following order, mixing thoroughly after each
addition:

[e]

Add 4 mL of PEG300.

o

Add 200 pL of the 50 mg/mL WAY-213613 stock solution in DMSO.

Add 0.5 mL of Tween 80.

[¢]

o

Add sterile saline to a final volume of 10 mL (approximately 5.3 mL).

» Vortex the final solution until it is clear and homogenous. If the solution appears cloudy,
gentle warming or sonication may be used.[5]

 Itis recommended to prepare the final injection solution fresh on the day of the experiment to
ensure stability.[2]
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Workflow for preparing WAY-213613 injection solution.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1683084?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Intraperitoneal Injection Protocol for Mice

This protocol provides a general guideline for the intraperitoneal administration of the prepared
WAY-213613 solution to mice.

Materials:

Prepared WAY-213613 injection solution

Sterile syringes (e.g., 1 mL)

Sterile needles (25-30 gauge)[9]

70% ethanol for disinfection

Appropriate animal restraint device
Protocol:

o Dosage Calculation: A dosage of 1 mg/kg has been reported for mice.[8] For a 25g mouse,
this would be 0.025 mg. If the final solution concentration is 1 mg/mL, the injection volume
would be 0.025 mL or 25 pL. The maximum recommended injection volume for mice is <10
mL/kg.[10]

» Animal Restraint: Properly restrain the mouse to expose the abdomen.

« Injection Site: Locate the lower right quadrant of the abdomen. This site is chosen to avoid
puncturing the cecum, which is typically located on the left side.[10][11]

» Disinfection: Swab the injection site with 70% ethanol.[9]
« Injection: Insert the needle at a 30-45° angle with the bevel facing up.[9][12]

o Aspiration: Gently pull back the plunger to ensure that no fluid (e.g., blood or urine) is
aspirated. If fluid is drawn, withdraw the needle and inject at a new site with a fresh needle.
[12]

o Administration: Inject the calculated volume of the WAY-213613 solution.
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o Withdrawal: Remove the needle and return the mouse to its cage.

» Monitoring: Observe the animal for any adverse reactions following the injection.
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Intraperitoneal injection workflow for mice.

Signaling Pathway Context

WAY-213613 exerts its effect by inhibiting the EAAT2 transporter, which is primarily responsible
for the reuptake of glutamate from the synaptic cleft. This leads to an increase in extracellular
glutamate levels, which can be a valuable tool for studying glutamate neurotoxicity and the role
of glutamate transporters in various neurological conditions.
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WAY-213613 inhibits glutamate reuptake via EAAT2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing WAY-213613 for Intraperitoneal Injection:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683084#preparing-way-213613-for-intraperitoneal-
injection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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